2,2'-(Vinylenedi-p-phenylene)bis(5-ethylbenzoxazole)

• CAS No.: 4782-14-3
• Molecular Formula: C32H26N2O2
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 5-ethyl-2-[4-[(E)-2-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]ethenyl]phenyl]-1,3-benzoxazole
• InChI: InChI=1S/C32H26N2O2/c1-3-21-11-17-29-27(19-21)33-31(35-29)25-13-7-23(8-14-25)5-6-24-9-15-26(16-10-24)32-34-28-20-22(4-2)12-18-30(28)36-32/h5-20H,3-4H2,1-2H3/b6-5+
• InChI Key: HKBGSSCSIKGLCB-AATRIKPKSA-N
• Isomeric SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)/C=C/C4=CC=C(C=C4)C5=NC6=C(O5)C=CC(=C6)CC
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)C5=NC6=C(O5)C=CC(=C6)CC

Description

EINECS 225-325-7 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for EINECS 225-325-7 typically involve large-scale chemical processes that ensure high yield and purity. These methods may include continuous flow reactors, batch reactors, and other advanced chemical engineering techniques to optimize the production process .

Chemical Reactions Analysis

Types of Reactions

EINECS 225-325-7 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

EINECS 225-325-7 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in biochemical assays and studies.

Medicine: Investigated for potential therapeutic properties.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 225-325-7 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to a cascade of biochemical events that result in its observed effects . Detailed studies on the molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to EINECS 225-325-7 include other substances listed in the EINECS inventory that share structural or functional similarities . Examples include:

EINECS 203-770-8: Amyl nitrite, mixed isomers.

EINECS 234-985-5: Bismuth tetroxide.

EINECS 239-934-0: Mercurous oxide.

Uniqueness

EINECS 225-325-7 is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds. Its unique reactivity and applications make it valuable in various scientific and industrial contexts .